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Compound of Interest

Compound Name: 4-Fluoropyridine hydrochloride

Cat. No.: B1326288 Get Quote

Technical Support Center: 4-Fluoropyridine
Hydrochloride
This guide provides essential information for the safe handling and disposal of 4-
Fluoropyridine hydrochloride, tailored for researchers, scientists, and drug development

professionals. Please consult your institution's safety protocols and the full Safety Data Sheet

(SDS) before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Fluoropyridine hydrochloride?

A1: 4-Fluoropyridine hydrochloride is classified as a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Tract Irritation: May cause respiratory irritation.[1]

Q2: What are the proper storage conditions for 4-Fluoropyridine hydrochloride?
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A2: To ensure its stability and safety, 4-Fluoropyridine hydrochloride should be stored in a

cool, dry, and well-ventilated area.[3] Keep the container tightly sealed and store it away from

incompatible materials and foodstuffs.[1] It is also advisable to protect the container from

physical damage.[1]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: When handling 4-Fluoropyridine hydrochloride, it is crucial to wear appropriate personal

protective equipment to prevent exposure. This includes:

Protective gloves

Protective clothing

Eye protection (safety glasses with side-shields or chemical splash goggles)

Face protection[1] Work should be conducted in a well-ventilated area, preferably under a

chemical fume hood, to avoid inhalation of dust or fumes.[4]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in the event of exposure. Follow these first aid measures:

Eye Contact: Immediately flush the eyes with fresh, running water for at least 15 minutes.

Ensure complete irrigation by keeping the eyelids apart and moving them occasionally. Seek

medical attention without delay.[1]

Skin Contact: If skin or hair contact occurs, flush the affected area with running water and

soap, if available. If irritation persists, seek medical attention.[1][2][5]

Inhalation: If fumes or dust are inhaled, move the individual to fresh air. Other measures are

typically not necessary, but if symptoms develop, seek medical advice.[1]

Ingestion: If swallowed, immediately give a glass of water. First aid is not generally required,

but if in doubt, contact a Poisons Information Centre or a doctor.[1]
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Problem: I have spilled a small amount of 4-Fluoropyridine hydrochloride in the lab.

Solution:

For small, dry spills, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area.

Wear Appropriate PPE: Before cleaning, ensure you are wearing the necessary personal

protective equipment, including gloves, safety glasses, a lab coat, and a dust respirator.[1]

Clean-up Procedure: Use dry clean-up procedures to avoid generating dust.[1] You can

cover the spill with an inert, non-combustible absorbent material like vermiculite or sand.

Collect Residue: Carefully sweep or vacuum the spilled material. If vacuuming, use a

machine designed for hazardous dust. Place the collected residue in a clean, dry, sealable,

and properly labeled container for disposal.[1]

Decontaminate the Area: After removing the spilled material, wash the area with large

amounts of water. Prevent runoff from entering drains.[1]

Problem: How do I dispose of waste 4-Fluoropyridine hydrochloride and contaminated

materials?

Solution:

4-Fluoropyridine hydrochloride and any materials contaminated with it should be treated as

hazardous waste.

Waste Collection: Collect the waste in a designated, properly sealed, and clearly labeled

hazardous waste container.[3] Do not mix with other incompatible waste streams.

Disposal Regulations: Dispose of the contents and container at an authorized hazardous or

special waste collection point, in accordance with all local, state, and federal regulations.[1]

Do not empty into drains.[6]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on disposal procedures.
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Data Presentation
Physical and Chemical Properties

Property Value Reference

CAS Number 39160-31-1 [1][7]

Molecular Formula C₅H₄FN · HCl [6][7]

Molecular Weight 133.55 g/mol [6][7]

Appearance
White to almost white powder

or crystals
[2][8]

Melting Point 100-102 °C [7]

Hazard Classifications

Hazard Classification Reference

Skin Corrosion/Irritation Category 2 [1][7]

Serious Eye Damage/Eye

Irritation
Category 2 [1][7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory Tract

Irritation)
[1][7]

Experimental Protocols
General Decontamination Protocol for Pyridine-based Compounds

While a specific protocol for 4-Fluoropyridine hydrochloride is not detailed in the provided

search results, a general procedure for pyridine spills can be adapted. This should only be

performed by trained personnel with appropriate PPE.

Containment: For liquid spills, use absorbent pads or dikes to prevent spreading. For solid

spills, minimize dust generation.
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Neutralization (for acidic solutions): Pyridine hydrochloride is the salt of a weak base

(pyridine) and a strong acid (HCl). To neutralize residual acidity, a weak base solution, such

as sodium bicarbonate or a 1:1:1 mixture of sodium carbonate, clay cat litter (bentonite), and

sand, can be carefully applied to the spill area after the bulk material has been removed.

Absorption: Absorb the neutralized residue with an inert material.

Final Cleaning: Thoroughly clean the surface with soap and water.

Waste Disposal: All materials used for cleanup must be collected and disposed of as

hazardous waste.
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Workflow for Safe Handling and Disposal of 4-Fluoropyridine Hydrochloride
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Caption: Logical workflow for the safe handling and disposal of 4-Fluoropyridine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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